Cas no 18512-55-5 (Anthracene, 9,10-diethynyl-)

• Product Name: Anthracene, 9,10-diethynyl-
• CAS No: 18512-55-5
• MF: C₁₈H₁₀
• MW: 226.27200460434
• CID: 1379093
• PubChem ID: 12978014
• Update Time: 2025-10-30

Anthracene, 9,10-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 9,10-diethynyl-
• 9,​10-​DiethynylAnthracene
• 9,10-DiethynylAnthracene
• E74774
• MFCD06796424
• CS-0110550
• BS-46109
• 18512-55-5
• AKOS040767311

• Inchi： 1S/C18H10/c1-3-13-15-9-5-7-11-17(15)14(4-2)18-12-8-6-10-16(13)18/h1-2,5-12H
• InChI Key： IIPDKVKBZNLDMD-UHFFFAOYSA-N
• SMILES： C12C=CC=CC1=C(C#C)C1C=CC=CC=1C=2C#C

Computed Properties

• Exact Mass: 226.0783
• Monoisotopic Mass: 226.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 415.4±18.0 °C at 760 mmHg
• Flash Point: 198.2±15.4 °C
• PSA: 0
• Vapor Pressure: No data available

Anthracene, 9,10-diethynyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Anthracene, 9,10-diethynyl-

Anthracene, 9,10-diethynyl- (CAS No. 18512-55-5): A Versatile Building Block in Modern Chemical Biology

Anthracene, 9,10-diethynyl-, with the chemical identifier CAS No. 18512-55-5, is a highly functionalized derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH) known for its unique photophysical properties and structural rigidity. This compound has garnered significant attention in the field of chemical biology due to its versatile reactivity and potential applications in drug design, materials science, and molecular diagnostics. The presence of two ethynyl groups at the 9 and 10 positions introduces reactive sites that can be selectively modified, making it an invaluable scaffold for constructing complex molecular architectures.

The structural motif of anthracene provides a stable platform for further functionalization, while the ethynyl groups serve as handles for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions with high selectivity. The ability to append diverse functional groups onto the anthracene core has led to the development of a wide array of derivatives with tailored properties for various applications.

In recent years, anthracene-based compounds have been extensively studied for their applications in photodynamic therapy (PDT) and fluorescence imaging. The high quantum yield and tunable emission properties of anthracene derivatives make them ideal candidates for developing probes that can track biological processes in real time. For instance, 9,10-diethynylanthracene has been utilized to create fluorescent sensors that detect specific biomolecules with high sensitivity. These sensors operate on the principle of Förster resonance energy transfer (FRET), where energy transfer between donor and acceptor moieties is influenced by the proximity and orientation of the fluorophores.

One notable application of anthracene derivatives is in the field of drug development. The rigid structure of anthracene provides a scaffold that can mimic natural products or bioactive molecules, facilitating the discovery of novel therapeutic agents. The ethynyl groups on 9,10-diethynylanthracene allow for further derivatization into pharmacophores that interact with biological targets such as enzymes and receptors. Researchers have leveraged this compound to develop inhibitors for various diseases, including cancer and infectious disorders. The ability to precisely control the molecular structure has enabled the creation of lead compounds that exhibit potent activity in preclinical studies.

Advances in synthetic methodologies have further expanded the utility of anthracene, 9,10-diethynyl-. Transition-metal-catalyzed reactions have revolutionized organic synthesis by providing efficient routes to complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups onto the anthracene core, leading to a library of derivatives with unique properties. These methods have enabled the construction of intricate molecular systems that exhibit enhanced photophysical characteristics or improved biological activity.

The field of materials science has also benefited from the versatility of anthracene derivatives. Organic semiconductors based on anthracene have been investigated for their potential use in electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The rigid structure and tunable electronic properties of these materials make them suitable candidates for next-generation electronic components. Additionally, 9,10-diethynylanthracene has been explored as a building block for designing conductive polymers and nanomaterials with applications in energy storage and catalysis.

In conclusion, Anthracene, 9,10-diethynyl- (CAS No. 18512-55-5) represents a cornerstone in modern chemical biology due to its unique structural features and versatile reactivity. Its applications span across drug discovery, materials science, and molecular diagnostics, underscoring its importance as a synthetic intermediate. As research continues to uncover new methodologies and applications for this compound, its role in advancing scientific knowledge is poised to grow even further.